Cas no 1511065-55-6 (1-2-(pyrrolidin-1-yl)phenylpiperazine)

• Product Name: 1-2-(pyrrolidin-1-yl)phenylpiperazine
• CAS No: 1511065-55-6
• MF: C₁₄H₂₁N₃
• MW: 231.336642980576
• CID: 5799582
• PubChem ID: 96805679
• Update Time: 2025-05-25

1-2-(pyrrolidin-1-yl)phenylpiperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[2-(1-pyrrolidinyl)phenyl]-
• 1-2-(pyrrolidin-1-yl)phenylpiperazine

• Inchi： 1S/C14H21N3/c1-2-6-14(17-11-7-15-8-12-17)13(5-1)16-9-3-4-10-16/h1-2,5-6,15H,3-4,7-12H2
• InChI Key： QDGSHIIUFICYGO-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2N2CCCC2)CCNCC1

Experimental Properties

• Density: 1.089±0.06 g/cm3(Predicted)
• Boiling Point: 392.0±27.0 °C(Predicted)
• pka: 8.90±0.10(Predicted)

Additional information on 1-2-(pyrrolidin-1-yl)phenylpiperazine

Introduction to 1-2-(pyrrolidin-1-yl)phenylpiperazine (CAS No. 1511065-55-6)

1-2-(pyrrolidin-1-yl)phenylpiperazine, also known by its CAS number CAS No. 1511065-55-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of piperazine, a six-membered ring containing two nitrogen atoms, which is widely used in drug design due to its unique properties and ability to form hydrogen bonds. The presence of the pyrrolidine moiety further enhances its potential for bioactivity and selectivity in various biological systems.

The structure of 1-2-(pyrrolidin-1-yl)phenylpiperazine consists of a piperazine ring fused with a phenyl group, which is substituted with a pyrrolidine ring at the 2-position. This arrangement creates a rigid and planar structure, which is often desirable in drug molecules as it can improve binding affinity to target proteins. The compound's molecular formula is C₁₄H₂₀N₂, and its molecular weight is approximately 224.33 g/mol.

Recent studies have highlighted the potential of piperazine derivatives in various therapeutic areas, including central nervous system disorders, cancer, and infectious diseases. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that certain piperazine-containing compounds exhibit potent anti-inflammatory and antioxidant activities, making them promising candidates for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its pharmacological applications, 1-2-(pyrrolidin-1-yl)phenylpiperazine has been explored for its potential in materials science. Its ability to form supramolecular assemblies through hydrogen bonding has led to investigations into its use as a building block for self-assembled monolayers and nanomaterials. These applications underscore the versatility of this compound across multiple scientific disciplines.

The synthesis of CAS No. 1511065-55-6 typically involves a multi-step process, including nucleophilic substitution and condensation reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

In terms of biological activity, piperazine derivatives are known for their ability to modulate ion channels, enzymes, and receptors. For example, studies have shown that certain analogs of this compound can inhibit the activity of kinases involved in cancer cell proliferation, suggesting their potential as anticancer agents.

The unique combination of structural features in 1-2-(pyrrolidin-1-yl)phenylpiperazine, including its rigid framework and hydrogen-bonding capacity, makes it an attractive candidate for further research in drug discovery and materials science.